Imipenem vs. Meropenem and Ertapenem: Renal DHP-I Stability and Cilastatin Co-Formulation Requirement
Imipenem is uniquely susceptible to hydrolysis by human renal dehydropeptidase-I (DHP-I) among clinical carbapenems, as quantified by Vmax/Km ratios. The Vmax/Km ratio for imipenem is 6.24, which is 2.6-fold higher than meropenem (2.41) and substantially higher than the experimental carbapenem DA-1131 (1.39), indicating that imipenem is the preferred substrate for DHP-I and undergoes the most rapid renal degradation [1]. In a recombinant human DHP-I stability assay, under conditions where imipenem retained only 20% residual activity after 90 minutes of incubation, meropenem retained approximately 80% residual activity, and doripenem demonstrated stability comparable to meropenem [2]. This metabolic vulnerability necessitates that all imipenem formulations include a 1:1 ratio of the DHP-I inhibitor cilastatin, whereas meropenem, doripenem, and ertapenem are administered as single agents without a DHP-I inhibitor [3].
| Evidence Dimension | Susceptibility to human renal dehydropeptidase-I (DHP-I) hydrolysis |
|---|---|
| Target Compound Data | Vmax/Km = 6.24; 20% residual activity after 90 min incubation with DHP-I |
| Comparator Or Baseline | Meropenem: Vmax/Km = 2.41; ~80% residual activity after 90 min incubation with DHP-I |
| Quantified Difference | Imipenem Vmax/Km ratio is 2.6-fold higher than meropenem; imipenem exhibits 60% lower residual activity after 90 min DHP-I exposure |
| Conditions | Vmax/Km: purified renal dipeptidase enzyme assay; Residual activity: recombinant human DHP-I expressed in COS-1 cells, 90 min incubation |
Why This Matters
The mandatory co-formulation with cilastatin doubles the number of APIs required for procurement, introduces additional quality control and stability monitoring requirements, and increases the complexity of formulation development compared to single-agent carbapenems.
- [1] Kim J, Kim JH, Kim KH, Kim HJ, Lee SH, Kim WB, Yang J, Lee MG. Stability of new carbapenem DA-1131 to renal dipeptidase (dehydropeptidase I). Antimicrob Agents Chemother. 2000;44(9):2509-2511. doi:10.1128/AAC.44.9.2509-2511.2000. View Source
- [2] Yamano Y, Kawai Y, Yutsudo T. Stability of doripenem to human dehydropeptidase-I. Jpn J Chemother. 2005;53(S-1):92-95. View Source
- [3] Zhanel GG, Wiebe R, Dilay L, Thomson K, Rubinstein E, Hoban DJ, Noreddin AM, Karlowsky JA. Comparative review of the carbapenems. Drugs. 2007;67(7):1027-52. doi:10.2165/00003495-200767070-00006. View Source
